
PV1115: A Potent and Selective Chk2 Inhibitor
for Cancer Therapy

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: PV1115
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Get Quote

An In-depth Technical Guide on the Mechanism of Action

This technical guide provides a comprehensive overview of the mechanism of action of

PV1115, a highly potent and selective inhibitor of Checkpoint Kinase 2 (Chk2). This document

is intended for researchers, scientists, and drug development professionals interested in the

therapeutic potential of targeting the DNA damage response pathway in cancer.

Introduction to Chk2 in Cancer
Checkpoint Kinase 2 (Chk2) is a crucial serine/threonine kinase that functions as a tumor

suppressor by playing a central role in the DNA damage response (DDR) network.[1][2] In

response to DNA double-strand breaks, Chk2 is activated by Ataxia-Telangiectasia Mutated

(ATM) kinase.[3] Once activated, Chk2 phosphorylates a variety of downstream substrates to

orchestrate cellular responses including cell cycle arrest, DNA repair, and apoptosis, thereby

maintaining genomic integrity.[2][4][5]

Key downstream targets of Chk2 include:

p53: Phosphorylation of p53 by Chk2 leads to its stabilization and activation, promoting the

transcription of genes involved in cell cycle arrest and apoptosis.[2]
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Cdc25A and Cdc25C: Chk2-mediated phosphorylation of Cdc25A and Cdc25C

phosphatases leads to their degradation or sequestration, respectively. This prevents the

activation of cyclin-dependent kinases (CDKs) and results in cell cycle arrest at the G1/S and

G2/M transitions.[2][4]

BRCA1: Chk2 phosphorylates BRCA1, a key protein in homologous recombination-mediated

DNA repair, influencing its function in maintaining genomic stability.[2]

Given its critical role in the DDR pathway, inhibition of Chk2 has emerged as a promising

therapeutic strategy in oncology. By abrogating Chk2 activity, cancer cells can be sensitized to

DNA-damaging agents such as chemotherapy and radiation.[6]

PV1115: A Highly Potent and Selective Chk2
Inhibitor
PV1115 is a small molecule inhibitor that demonstrates high potency and selectivity for Chk2.

[7]

Mechanism of Action
PV1115 functions as an ATP-competitive inhibitor of Chk2.[6] It binds to the ATP-binding pocket

of the Chk2 kinase domain, preventing the binding of ATP and subsequent phosphorylation of

its substrates.[6][7] This targeted inhibition effectively blocks the downstream signaling cascade

initiated by Chk2 activation.

Potency and Selectivity
The inhibitory activity of PV1115 has been quantified, showcasing its remarkable potency and

selectivity.

Kinase IC50 (nM)

Chk2 0.14

Chk1 66,000

RSK2 >100,000
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Table 1: In vitro inhibitory potency and selectivity of PV1115 against Chk2 and other kinases.[7]

The data clearly indicates that PV1115 is a highly potent inhibitor of Chk2, with an IC50 value

in the sub-nanomolar range. Furthermore, its selectivity for Chk2 over the related kinase Chk1

is over 470,000-fold, and it shows minimal activity against RSK2. This high degree of selectivity

is crucial for minimizing off-target effects and potential toxicities.

The Chk2 Signaling Pathway and the Role of PV1115
The following diagram illustrates the central role of Chk2 in the DNA damage response

pathway and the point of intervention for PV1115.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15584084/docs?utm_src=pdf-body#pv1115-a-potent-and-selective-chk2-inhibitor-for-cancer-therapy
https://www.medchemexpress.com/pv1115.html?locale=ko-KR
https://www.benchchem.com/product/b15584084/docs?utm_src=pdf-body#pv1115-a-potent-and-selective-chk2-inhibitor-for-cancer-therapy
https://www.benchchem.com/product/b15584084/docs?utm_src=pdf-body#pv1115-a-potent-and-selective-chk2-inhibitor-for-cancer-therapy
https://www.benchchem.com/product/b15584084/docs?utm_src=pdf-body#pv1115-a-potent-and-selective-chk2-inhibitor-for-cancer-therapy
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15584084?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nucleus

Downstream Targets

Cellular Outcomes

DNA Double-Strand
Break ATM

activates

Chk2

phosphorylates
(activates)

p53

phosphorylates

Cdc25A
phosphorylates

Cdc25Cphosphorylates

BRCA1phosphorylates

PV1115
inhibits

Cell Cycle Arrest
(G1/S, G2/M)

Apoptosis

DNA Repair

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15584084?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start:
Potent Chk2 Inhibitor

(e.g., PV1115)

In Vitro Kinase Assays
(Potency & Selectivity)

Cellular Target Engagement
(Western Blot for p-Chk2)

Cell-Based Functional Assays

Cell Cycle Analysis
(Flow Cytometry)

Apoptosis Assays
(Annexin V)

In Vivo Xenograft Studies
(Combination Therapy)

Evaluation of Therapeutic Potential

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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